Cas no 16343-75-2 (2,2,3-trimethylbutane-1,3-diol)

• Product Name: 2,2,3-trimethylbutane-1,3-diol
• CAS No: 16343-75-2
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 134005
• PubChem ID: 2780474
• Update Time: 2025-04-19

2,2,3-trimethylbutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,2,2,3-trimethyl-
• 2,2,3-TRIMETHYLBUTANE-1,3-DIOL
• 2,2,3-Trimethyl-butan-1,3-diol
• 2,2,3-trimethyl-butane-1,3-diol
• AC1MCXVW
• AG-E-13306
• CTK4D1544
• I14-34989
• OR26350
• EN300-1630509
• DTXSID00381664
• FT-0759939
• 16343-75-2
• 1,3-Butanediol, 2,2,3-trimethyl-
• MFCD00101989
• F87163
• Z1255360655
• SCHEMBL4586259
• AKOS015908783
• FWRDQCHWQGNXNZ-UHFFFAOYSA-N
• DB-004820
• 2,2,3-trimethylbutane-1,3-diol

• Inchi： 1S/C7H16O2/c1-6(2,5-8)7(3,4)9/h8-9H,5H2,1-4H3
• InChI Key： FWRDQCHWQGNXNZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C)(C)CO

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.949
• Melting Point: 126-127
• Boiling Point: 199.5°Cat760mmHg
• Flash Point: 83.6°C
• Refractive Index: 1.451
• PSA: 40.46
• LogP: 0.77580

2,2,3-trimethylbutane-1,3-diol Security Information

• Hazard Statement： Harmful